[2,4-dibromo-6-(1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-1H-xanthen-9-yl)phenoxy]acetic acid
Catalog No.
S1642583
CAS No.
M.F
C21H18Br2O6
M. Wt
526.2 g/mol
Availability
Inquiry
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
[2,4-dibromo-6-(1,8-dioxo-2,3,4,5,6,7,8,9-octahydro-1H-xanthen-9-yl)phenoxy]acetic acid
IUPAC Name
2-[2,4-dibromo-6-(1,8-dioxo-3,4,5,6,7,9-hexahydro-2H-xanthen-9-yl)phenoxy]acetic acid
Molecular Formula
C21H18Br2O6
Molecular Weight
526.2 g/mol
InChI
InChI=1S/C21H18Br2O6/c22-10-7-11(21(12(23)8-10)28-9-17(26)27)18-19-13(24)3-1-5-15(19)29-16-6-2-4-14(25)20(16)18/h7-8,18H,1-6,9H2,(H,26,27)
InChI Key
XWPUIBAIDBRKIP-UHFFFAOYSA-N
SMILES
C1CC2=C(C(C3=C(O2)CCCC3=O)C4=CC(=CC(=C4OCC(=O)O)Br)Br)C(=O)C1
Canonical SMILES
C1CC2=C(C(C3=C(O2)CCCC3=O)C4=C(C(=CC(=C4)Br)Br)OCC(=O)O)C(=O)C1
XLogP3
3.3
Dates
Modify: 2023-07-18
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